1-Chloro-4-acetoxy-4-methylnonane

• Molecular Formula: C12H23ClO2
• Molecular Weight: 234.76 g/mol
• IUPAC Name: (1-chloro-4-methylnonan-4-yl) acetate
• InChI: InChI=1S/C12H23ClO2/c1-4-5-6-8-12(3,9-7-10-13)15-11(2)14/h4-10H2,1-3H3
• InChI Key: GRYOPGAIMJFBOR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C)(CCCCl)OC(=O)C

Description

1-Chloro-4-acetoxy-4-methylnonane is a useful research compound. Its molecular formula is C12H23ClO2 and its molecular weight is 234.76 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Chloro-4-acetoxy-4-methylnonane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Chloro-4-acetoxy-4-methylnonane including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To the Grignard reagent prepared from 1-bromopentane (4.8 g., 0.04 mole) and magnesium (0.96 g., 0.04 mole) in ether is added 5-chloro-2-pentanone (6.0 g., 0.04 mole). The reaction mixture is stirred at 25° C. for 1 hour and then cooled to 15° C. Acetic anhydride (6 ml., excess) is added carefully and the solution is allowed to stand for 20 hours. Water is added, and the ether layer is separated, washed with brine, and dried over sodium sulfate. Distillation affords the title compound in 4.3 g. (46%) yield, b.p. 88° C. (0.1 mm.).